Cas no 2580-78-1 (Reactive Blue 19)

Reactive Blue 19 is a vinyl sulfone-based reactive dye widely used in textile applications, particularly for dyeing cotton, viscose, and other cellulose fibers. Its key advantages include high reactivity, excellent wash and light fastness, and bright blue coloration. The dye forms covalent bonds with fiber molecules, ensuring superior color retention and resistance to fading. Reactive Blue 19 is compatible with exhaust, pad-batch, and continuous dyeing processes, offering versatility in industrial applications. Its good solubility in water facilitates uniform dyeing, while its stability under alkaline conditions ensures consistent performance. The dye is also known for its reproducibility and cost-effectiveness in large-scale production.
Reactive Blue 19 structure
Reactive Blue 19 structure
Product Name:Reactive Blue 19
CAS No:2580-78-1
MF:C22H16N2Na2O11S3
MW:626.543784141541
MDL:MFCD00001215
CID:43196
PubChem ID:17409
Update Time:2025-05-19

Reactive Blue 19 Chemical and Physical Properties

Names and Identifiers

    • Reactive Blue 19
    • BRILLIANT BLUE R
    • disodium,1-amino-9,10-dioxo-4-[3-(2-sulfonatooxyethylsulfonyl)anilino]anthracene-2-sulfonate
    • Reactive Blue 19, Technical grade
    • Remazol Brilliant Blue R
    • Sodium 2-((3-((4-amino-9,10-dioxo-3-sulfonato-9,10-dihydroanthracen-1-yl)amino)phenyl)sulfonyl)ethyl sulfate
    • Acid blue 83
    • Brilliant blue R 250
    • Brilliant indocyanin 6B
    • C.I. 42660
    • Cavalite Brilliant Blue R
    • CI REACTIVE BLUE 19
    • CooMassie blue R 250
    • CooMassie brilliant blue R
    • Ramazol Brillant Blue R
    • Remalan Brilliant Blue R
    • remazol brillant blue R
    • Remazol Brilliant Blue
    • ReMazol Brilliant Blue R, pure
    • 2-(3-(4-Amino-9,10-dihydro-3-sulpho-9,10-dioxoanthracen-4-yl)aminobenzenesulphonyl)vinyl) disodium sulphate
    • C.I. Reactive Blue 19
    • C.I. 61200
    • CI Reactive Blue 19, disodium salt
    • C.I. Reactive Blue 19, disodium salt
    • L51IMM9UP9
    • CI 61200
    • 2580-78-1
    • 2-ANTHRACENESULFONIC ACID, 1-AMINO-9,10-DIHYDRO-9,10-DIOXO- 4-((3-((2-(SULFOOXY)ETHYL)SULFONYL)PHENYL)AMINO)-, DISODIUM SALT
    • sodium 2-(3-(4-amino-9,10-dioxo-3-sulfonato-9,10-dihydroanthracen-1-ylamino)phenylsulfonyl)ethyl sulfate
    • C.I.Reactive Blue 19
    • AKOS017345135
    • 2-(3-((4-AMINO-9,10-DIHYDRO-3-SULPHO-9,10-DIOXOANTHRACEN-4- YL)AMINO)BENZENESULPHONYL)VINYL DISODIUM SULPHATE
    • Sodium2-((3-((4-amino-9,10-dioxo-3-sulfonato-9,10-dihydroanthracen-1-yl)amino)phenyl)sulfonyl)ethylsulfate
    • SUMIFIX BRILLIANT BLUE R SPECIAL LIQUID
    • disodium;1-amino-9,10-dioxo-4-[3-(2-sulfonatooxyethylsulfonyl)anilino]anthracene-2-sulfonate
    • 122392-55-6
    • EC 219-949-9
    • W-109802
    • 2-(3-((4-Amino-9,10-dihydro-3-sulpho-9,10-dioxoanthracen-4-yl)amino)benzenesulphonyl)vinyl disodium sulphate
    • 2-(3-(4-Amino-9,10-2H-3-sulpho-9,10-dioxoanthracen-4-yl)aminobenzenesulphonyl)vinyl) 2Na sulphate
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-((3-((2-(sulfooxy)ethyl)sulfonyl)phenyl)amino)-, sodium salt (1:2)
    • HSDB 5534
    • SCHEMBL29532
    • 2-ANTHRACENESULFONIC ACID, 1-AMINO-9,10-DIHYDRO-9,10-DIOXO- 4-((3-((2-(SULFOOXY)ETHYL)SULFONYL)PHENYL)AMINO)-, SODIUM SALT (1:2)
    • disodium 1-amino-9,10-dioxo-4-[(3-{[2-(sulfonatooxy)ethyl]sulfonyl}phenyl)amino]-9,10-dihydroanthracene-2-sulfonate
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-(m-((2-hydroxyethyl)sulfonyl)anilino-9,10-dioxo-, hydrogen sulfate (ester), disodium salt
    • GS-6781
    • Remazole Brilliant Blue R
    • APOLLOZOL BRILLIANT BLUE R
    • Remazol Brilliant Blue R, anthraquinone dye
    • Q4060108
    • DTXSID5025992
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-((3-((2-(sulfooxy)ethyl)sulfonyl)phenyl)amino)-, disodium salt
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-, disodium salt
    • H10025
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-(m-((2-hydroxyethyl)sulfonyl)anilino)-9,10-dioxo-, hydrogen sulfate (ester), disodium salt
    • 2-ANTHRACENESULFONIC ACID, 1-AMINO-9,10-DIHYDRO-4-(M-((2- HYDROXYETHYL)SULFONYL)ANILINO)-9,10-DIOXO-, HYDROGEN SULFATE (ESTER), DISODIUM SALT
    • UNII-L51IMM9UP9
    • EINECS 219-949-9
    • NS00078248
    • CCRIS 3736
    • C.I. REACTIVE BLUE 19 [HSDB]
    • disodium 1-amino-9,10-dioxo-4-({3-[2-(sulfooxy)ethanesulfonyl]phenyl}amino)-9,10-dihydroanthracene-2-sulfonate
    • MFCD00001215
    • 1-AMINO-4-(3-(.BETA.-SULFATOETHYLSULFONYL)ANILINO)-2-ANTHRAQUINONESULFONIC ACID DISODIUM SALT
    • SUMIFIX BRILLIANT BLUE R SPECIAL LIQIUD
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-, sodium salt (1:2)
    • OSTAZIN BRILLIANT BLUE UR
    • INTRACRON BRILLIANT BLUE VS-R
    • DA-77371
    • 1-AMINO-4-(3-(BETA-SULFATOETHYLSULFONYL)ANILINO)-2-ANTHRAQUINONESULFONIC ACID DISODIUM SALT
    • 2-ANTHRAQUINONESULFONIC ACID, 1-AMINO-4-(M-(2-HYDROXYETHYLSULFONYL)ANILINO)-, HYDROGEN SULFATE DISODIUM SALT
    • 2-Anthracenesulfonic acid,1-amino-9,10-dihydro-9,10-dioxo-4-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-, disodium salt
    • OSTAZIN BRILLIANT BLUE VR
    • REMAZOL BRILLIANT BLUE R SPEC
    • SUMIFIX BRILLIANT BLUE R
    • DIAMIRA BRILLIANT BLUE R
    • DIAMIRA BRILLIANT BLUE R-KN
    • PRIMAZIN BRILLIANT BLUE RL
    • REMAZOL BRILLIANT BLUE R-KN LIQ 40
    • SUMIFIX BRILLIANT BLUE R SPECIAL
    • 2Anthracenesulfonic acid, 1amino9,10dihydro4(m((2hydroxyethyl)sulfonyl)anilino)9,10dioxo, hydrogen sulfate (ester), disodium salt
    • 1-AMINO-9,10-DIHYDRO-4-(M-((2-HYDROXYETHYL)SULFONYL)ANILINO)-9,10-DIOXO-2-ANTHRACENESULFONIC ACID, HYDROGEN SULFATE (ESTER), DISODIUM SALT
    • 2-ANTHRAQUINONESULFONIC ACID, 1-AMINO-4-[M-(2-HYDROXYETHYLSULFONYL)ANILINO]-, HYDROGEN SULFATE DISODIUM SALT
    • 2Anthracenesulfonic acid, 1amino9,10dihydro9,10dioxo4((3((2(sulfooxy)ethyl)sulfonyl)phenyl)amino), disodium salt
    • 110540-35-7
    • 2-ANTHRACENESULFONIC ACID, 1-AMINO-9,10-DIHYDRO-4-[M-[(2-HYDROXYETHYL)SULFONYL]ANILINO]-9,10-DIOXO-, HYDROGEN SULFATE, DISODIUM SALT
    • CELMAZOL BRILLIANT BLUE R
    • REMAZOL BRILLIANT BLUE R SPECIAL
    • 2-ANTHRACENESULFONIC ACID, 1-AMINO-9,10-DIHYDRO-4-(M-((2-HYDROXYETHYL)-SULFONYL)ANILINO)-9,10-DIOXO-, HYDROGEN SULFATE (ESTER), DISODIUM SALT
    • 1-AMINO-4-[3-(BETA-SULFATOETHYLSULFONYL)ANILINO]-2-ANTHRAQUINONESULFONIC ACID DISODIUM SALT
    • EVERFIX BRILLIANT BLUE R
    • REMAZOL BLUE R
    • REMAZOL BRILLIANT BLUE RN
    • SUMIFIX BRILLIANT BLUE R(B)
    • DTXCID805992
    • 1-AMINO-9,10-DIHYDRO-9,10-DIOXO-4((3-((2-(SULFOOXY)ETHYL)SULFONYL)PHENYL)-AMINO)-2-ANTHRACENESULFONIC ACID, DISODIUM SALT
    • REMAZOL BRILLIANT BLUE R-KN
    • KUIXZSYWBHSYCN-UHFFFAOYSA-L
    • 2-ANTHRACENESULFONIC ACID, 1-AMINO-9,10-DIHYDRO-4-(M-((2-HYDROXYETHYL)SULFONYL)ANILINO)-9,10-DIOXO-, HYDROGEN SULFATE, DISODIUM SALT
    • MDL: MFCD00001215
    • Inchi: 1S/C22H18N2O11S3.2Na/c23-20-17(37(29,30)31)11-16(18-19(20)22(26)15-7-2-1-6-14(15)21(18)25)24-12-4-3-5-13(10-12)36(27,28)9-8-35-38(32,33)34;;/h1-7,10-11,24H,8-9,23H2,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2
    • InChI Key: KUIXZSYWBHSYCN-UHFFFAOYSA-L
    • SMILES: S(CCOS(=O)(=O)[O-])(C1C=CC=C(C=1)NC1C=C(C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)S(=O)(=O)[O-])(=O)=O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 625.97100
  • Monoisotopic Mass: 625.97116142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: nothing
  • Topological Polar Surface Area: 255

Experimental Properties

  • Color/Form: Tender blue powder
  • PSA: 255.10000
  • LogP: 4.83900
  • Solubility: The solubility in water (20 ℃) is 100g/l

Reactive Blue 19 Security Information

Reactive Blue 19 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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$390.60 2023-09-02
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Reactive Blue 19 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:2580-78-1)活性蓝19
Order Number:LE26330234
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com

Reactive Blue 19 Related Literature

Additional information on Reactive Blue 19

Reactive Blue 19 (CAS No. 2580-78-1): A Comprehensive Guide to Its Properties and Applications

Reactive Blue 19 (CAS No. 2580-78-1) is a widely used reactive dye in the textile industry, known for its vibrant blue hue and excellent colorfastness. As a member of the anthraquinone dye family, it is prized for its ability to form covalent bonds with cellulose fibers, ensuring long-lasting coloration. This article delves into the chemical properties, applications, and market trends of Reactive Blue 19 dye, addressing common queries and industry advancements.

The molecular structure of Reactive Blue 19 features a reactive vinyl sulfone group, which enables it to bond effectively with hydroxyl groups in cotton and other natural fibers. This characteristic makes it a preferred choice for textile dyeing processes, particularly in the production of denim, sportswear, and home textiles. Recent studies highlight its superior wash and light fastness, meeting the growing demand for sustainable and durable fabrics.

One of the trending topics in the dye industry is the shift toward eco-friendly dyeing techniques. Reactive Blue 19 has been at the forefront of this movement due to its compatibility with low-impact dyeing methods, such as cold pad-batch and exhaust dyeing. These methods reduce water and energy consumption, aligning with global sustainability goals. Additionally, researchers are exploring the use of biodegradable auxiliaries to further minimize environmental impact.

Beyond textiles, Reactive Blue 19 finds applications in paper coloration and ink formulations. Its stability under varying pH conditions and resistance to fading make it suitable for high-quality printing and packaging materials. With the rise of e-commerce, the demand for vibrant and fade-resistant packaging inks has surged, positioning Reactive Blue 19 CAS 2580-78-1 as a key player in this niche.

Market analysts note that the Asia-Pacific region dominates the production and consumption of Reactive Blue 19 dye, driven by the booming textile sectors in India, China, and Bangladesh. However, stringent environmental regulations in Europe and North America are pushing manufacturers to innovate cleaner production processes. This has led to the development of high-purity Reactive Blue 19 variants with reduced impurity levels.

Frequently asked questions about Reactive Blue 19 include its solubility (highly soluble in water), optimal dyeing temperature (60–80°C), and compatibility with other dyes. Industry professionals also inquire about its color blending potential, as it is often mixed with Reactive Red 195 or Reactive Yellow 145 to achieve custom shades. These combinations are popular in the fast-fashion industry, where color versatility is crucial.

In conclusion, Reactive Blue 19 (CAS No. 2580-78-1) remains a cornerstone of the dye industry due to its versatility, durability, and adaptability to modern sustainability trends. Whether in textiles, paper, or inks, its performance continues to meet evolving market demands. For businesses seeking reliable coloration solutions, understanding the technical and commercial aspects of this dye is essential for staying competitive.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2580-78-1)活性蓝19
LE26330234
Purity:99%
Quantity:25KG,200KG,1000KG
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